Enabling isotropic Li growth via Li foil facet-engineering for high-performance Li metal batteries†
Journal of Materials Chemistry A Pub Date: 2023-10-02 DOI: 10.1039/D3TA05203F
Abstract
Notorious dendrite growth is the major cause of low coulombic efficiency and safety issues in Li metal batteries, which is highly related to the crystallographic features of Li crystals. Generally, Li dendrites tend to grow on the (110) crystal face with the lowest surface energy. However, the understanding of deposited Li morphology evolution is still unexplored in terms of the changes in the exposure possibility of various Li crystal faces. Herein, we report isotropic Li growth by minimizing the surface energy discrepancy of lithium crystal faces to induce homogeneous Li deposition. Using DFT calculations, the surface energy discrepancy decreased from 0.17 to 0.1 J cm−2 after manipulation. The yielded dendrite-free Li anode exhibited long-term cycling for 4000 hours at 3 mA cm−2 for 3 mA h cm−2 in symmetric cells and exhibited extraordinary performance of up to 10 mA cm−2 with a capacity of 10 mA h cm−2. Moreover, 91.5% capacity retention was achieved in LFP full cells cycled at 1C for about 650 times.
Recommended Literature
- [1] Chronic ciguatoxin poisoning causes emotional and cognitive dysfunctions in rats
- [2] Investigating perceptions of the structure and development of scientific knowledge in the context of a transformed organic chemistry lecture course
- [3] Deoxygenative arylation of secondary amides by merging iridium catalysis with electrochemical radical cross-coupling†
- [4] 18. Organoboron halides. Part VI. Hydroboration of 3,3,3-trifluoropropene
- [5] Impact of helical organization on the photovoltaic properties of oligothiophene supramolecular polymers†
- [6] Direct determination of trace metals in sea-water using electrothermal vaporization inductively coupled plasma mass spectrometry
- [7] Determination of total phosphorus in soil and sludge by an effective headspace gas chromatographic method
- [8] Multivariate calibration of chlorophyll a using partial least squares and electronic absorption spectroscopy
- [9] Synthesis of α-iodoketals from methyl ketonesvia sustainable and orthogonal tandem catalysis†
- [10] Dual photoisomerization mechanism of azobenzene embedded in a lipid membrane†
Journal Name：Journal of Materials Chemistry A
Research Products
-
CAS no.: 134807-28-6
-
CAS no.: 1115-82-8
